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Compound Name: Pyracarbolid

Cat. No.: B1194529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the historical fungicide Pyracarbolid with other

succinate dehydrogenase inhibitor (SDHI) alternatives, supported by available experimental

data. The focus is on the independent verification of historical research findings for

Pyracarbolid, a systemic anilide fungicide first reported in 1970.

Executive Summary
Pyracarbolid, developed by Hoechst AG, was an early anilide fungicide used to control a

range of fungal diseases, including rusts and smuts.[1][2] Its mode of action is the inhibition of

succinate dehydrogenase (SDH), a critical enzyme in the mitochondrial electron transport chain

of fungi.[1][3] Despite its historical use, a comprehensive review of publicly available scientific

literature reveals a significant lack of independent verification of the original research findings.

Quantitative efficacy data for Pyracarbolid is scarce, with the primary available study providing

qualitative observations on its effect on coffee leaf rust. In contrast, modern SDHI fungicides

like Boscalid and Carboxin have extensive, publicly available datasets from numerous

independent studies, detailing their efficacy and mechanisms of action. This guide summarizes

the available data to facilitate a comparative assessment.

Comparative Efficacy of SDHI Fungicides
The following table summarizes the available efficacy data for Pyracarbolid and two

alternative SDHI fungicides, Boscalid and Carboxin. It is important to note the disparity in the
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level of detail and quantitative support for Pyracarbolid compared to the other compounds.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1194529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungicide
Target

Pathogen(s)

Key Efficacy

Findings

Quantitative

Data Availability
Source(s)

Pyracarbolid

Hemileia

vastatrix (Coffee

Leaf Rust)

Applied as a

0.6% oil-based

formulation at 3-

weekly intervals,

it was observed

to accelerate the

abscission of

infected leaves

and prevent new

infections.[4][5]

Abnormal and

'pitted' lesions

were noted on

leaves infected

before spraying.

[4][5]

Not available in

public records.

The 1974 study

by Mulinge et al.

provides

qualitative

descriptions only.

Mulinge, S. K.,

Baker, C. J., &

Pereira, J. L.

(1974).

Phytopathology,

64(1), 147-149.

[4][5]

Boscalid

Broad spectrum

including

Sclerotinia

sclerotiorum,

Alternaria spp.,

Botrytis cinerea,

Cercospora

zeae-maydis,

Puccinia sorghi

Demonstrates

both preventative

and curative

effects by

inhibiting spore

germination,

germ tube

elongation,

appressoria

formation, and

mycelial growth.

Effective against

pathogens

resistant to other

fungicide

classes.

Widely available.

Numerous field

trials have

demonstrated

significant

reductions in

disease severity

and incidence

across various

crops. For

example, it has

shown over 80%

control of

Sclerotinia

sclerotiorum in

rapeseed.

Multiple

independent

studies.

Carboxin Primarily seed-

borne and soil-

A systemic

fungicide

Extensive data

available from

Multiple

independent
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borne fungi such

as Ustilago spp.

(smuts) and

Rhizoctonia

solani

primarily used as

a seed treatment

to protect against

smuts and rusts.

It inhibits

mitochondrial

respiration at or

near the site of

succinate

oxidation.

decades of use,

demonstrating

high efficacy in

controlling seed

and soil-borne

diseases, leading

to improved

germination and

crop

establishment.

studies.

Mechanism of Action: Succinate Dehydrogenase
Inhibition
Pyracarbolid and its alternatives, Boscalid and Carboxin, all function by inhibiting the enzyme

succinate dehydrogenase (SDH), also known as complex II, in the mitochondrial respiratory

chain of fungi. This disruption of the electron transport chain leads to a cessation of energy

production (ATP synthesis), ultimately causing fungal cell death.
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Caption: Mechanism of action of Pyracarbolid and other SDHI fungicides.
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Experimental Protocols
While a detailed, step-by-step protocol for the original Pyracarbolid research is not available in

the public domain, the 1974 study on coffee leaf rust by Mulinge, Baker, and Pereira provides

the following methodological information:

Historical Pyracarbolid Field Trial on Coffee Leaf Rust (Mulinge et al., 1974):

Objective: To evaluate the effect of Pyracarbolid on an epidemic of Hemileia vastatrix on

coffee.

Fungicide Formulation: An oil-based formulation of Pyracarbolid.

Application Rate: 0.6% of the formulated product.

Application Frequency: Three-weekly intervals.

Study Period: July - November 1972, during a coffee leaf rust epidemic.

Method of Assessment: Visual observation of leaf abscission, the development of new

infections, and the characteristics of lesions on infected leaves.

Key Observations (Qualitative):

Accelerated shedding of infected leaves.

Prevention of new rust infections.

Development of abnormal and "pitted" lesions on leaves that were infected prior to the

commencement of spraying.

Standard Protocol for Fungicide Efficacy Field Trials (General Methodology):

For comparison, a typical modern field trial to evaluate the efficacy of a fungicide would follow a

more quantitative and structured protocol:

Experimental Design: A randomized complete block design with multiple replications

(typically 3-4) is established. This helps to minimize the effects of field variability.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1194529?utm_src=pdf-body
https://www.benchchem.com/product/b1194529?utm_src=pdf-body
https://www.benchchem.com/product/b1194529?utm_src=pdf-body
https://www.benchchem.com/product/b1194529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatments: Treatments include the fungicide at one or more application rates, a positive

control (a standard, effective fungicide), and a negative control (untreated).

Application: Fungicides are applied at specified crop growth stages or disease development

thresholds using calibrated spray equipment to ensure uniform coverage.

Data Collection: Disease incidence (% of plants or leaves infected) and disease severity (%

of tissue area affected) are assessed at regular intervals. Yield data is collected at harvest.

Statistical Analysis: The collected data is subjected to statistical analysis (e.g., ANOVA) to

determine if there are significant differences between treatments.

Fungicide Efficacy Field Trial Workflow

Trial Design
(Randomized Blocks)

Treatment Application
(Fungicide, Controls)

Data Collection
(Disease Incidence/Severity, Yield)

Statistical Analysis
(e.g., ANOVA)

Efficacy Determination
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Caption: A generalized workflow for a modern fungicide efficacy field trial.

Conclusion and Recommendations
The historical research on Pyracarbolid provides a foundational understanding of its role as an

early SDHI fungicide. However, the lack of publicly available, independently verified

quantitative data makes a direct and robust comparison with modern alternatives challenging.

The 1974 study on coffee leaf rust offers valuable qualitative insights but does not meet

modern standards for quantitative efficacy assessment.

For researchers and drug development professionals, this analysis underscores the critical

importance of independent verification and robust, quantitative data in evaluating the

performance of agrochemicals. While Pyracarbolid is now largely obsolete, the principles of its

mechanism of action continue to be relevant in the development of new SDHI fungicides.

Future research in this area should prioritize transparent and detailed reporting of experimental

protocols and quantitative results to facilitate independent assessment and comparison. When

considering SDHI fungicides for disease management, compounds like Boscalid and Carboxin

offer a wealth of independently verified data on their efficacy and application, making them

more reliable choices for predictable and effective disease control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1194529#independent-verification-of-historical-
pyracarbolid-research-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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